Cas no 1374659-41-2 (5-(Difluoromethyl)-2-fluoropyridine)

5-(Difluoromethyl)-2-fluoropyridine is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 5-position and a fluorine atom at the 2-position—enhance its reactivity and stability, making it a valuable intermediate in the development of bioactive compounds. The difluoromethyl group contributes to improved metabolic stability and lipophilicity, while the fluorine substitution at the 2-position influences electronic properties and binding interactions. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and well-defined structure ensure consistent performance in demanding synthetic processes.

5-(Difluoromethyl)-2-fluoropyridine structure

1374659-41-2 structure

Product Name:5-(Difluoromethyl)-2-fluoropyridine

CAS No:1374659-41-2

MF:C₆H₄F₃N

MW:147.097871780396

MDL:MFCD22199299

CID:3043431

PubChem ID:23053214

Update Time:2025-05-27

5-(Difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-fluoropyridine
- MS-20430
- SY265901
- BBL102386
- MFCD22199299
- MICLIDJPQBPTGR-UHFFFAOYSA-N
- SCHEMBL10387520
- AT43739
- CS-0246431
- STL556188
- EN300-3263867
- 1374659-41-2
- ZEC65941
- AB76727
- AKOS008901317
- MDL： MFCD22199299
- Inchi： 1S/C6H4F3N/c7-5-2-1-4(3-10-5)6(8)9/h1-3,6H
- InChI Key： MICLIDJPQBPTGR-UHFFFAOYSA-N
- SMILES： C1(F)=NC=C(C(F)F)C=C1

Computed Properties

Exact Mass: 147.02958362g/mol
Monoisotopic Mass: 147.02958362g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 12.9Å²

5-(Difluoromethyl)-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	071589-1g	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	95%	1g	6063CNY	2021-05-07
Matrix Scientific	071589-1g	5-(Difluoromethyl)-2-fluoropyridine, 95%	1374659-41-2	95%	1g	$315.00	2023-09-08
Alichem	A023029451-250mg	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	250mg	720.80 USD	2021-06-10
Alichem	A023029451-500mg	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	500mg	980.00 USD	2021-06-10
Alichem	A023029451-1g	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	1g	1,730.40 USD	2021-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	071589-1g	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	95%	1g	6063.0CNY	2021-07-05
Chemenu	CM325555-10g	5-(difluoromethyl)-2-fluoropyridine	1374659-41-2	95%+	10g	$2667	2023-02-02
Apollo Scientific	PC502322-250mg	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	250mg	£65.00	2025-02-21
Apollo Scientific	PC502322-1g	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	1g	£145.00	2025-02-21
Apollo Scientific	PC502322-10g	5-(Difluoromethyl)-2-fluoropyridine	1374659-41-2	97%	10g	£545.00	2025-02-21